Cas no 31212-28-9 (Benzenesulfonic acid,nitro-)

• Product Name: Benzenesulfonic acid,nitro-
• CAS No: 31212-28-9
• MF: C₆H₅NO₅S
• MW: 203.172600507736
• CID: 311395
• PubChem ID: 6664
• Update Time: 2025-04-19

Benzenesulfonic acid,nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,nitro-
• Nitrobenzenesulfonicacid
• 2-Nitrobenzenesulfonic acid
• o-Nitrobenzenesulfonic acid
• Benzenesulfonic acid, nitro-
• UN2305
• 80-82-0
• 2-nitrobenzene-1-sulfonic acid
• EN300-3510293
• NS00005172
• Nitrobenzenesulphonic acid
• EINECS 201-311-6
• N0139
• FT-0656219
• Nitrobenzolsulfosaure
• CCRIS 3130
• 2-Nitrobenzenesulphonic acid
• AKOS015917547
• 31212-28-9
• Nitrobenzenesulfonic acid [UN2305] [Corrosive]
• 2-Nitrobenzenesulfonic acid #
• AM101297
• DTXSID601033533
• BS-22943
• Nitrobenzenesulfonic acid
• Q63408758
• A820757
• FT-0631360
• Benzenesulfonic acid, 2-nitro-
• SCHEMBL63933
• A839983
• 2-nitro-benzenesulfonic acid

• Inchi： 1S/C6H5NO5S/c8-7(9)5-3-1-2-4-6(5)13(10,11)12/h1-4H,(H,10,11,12)
• InChI Key： HWTDMFJYBAURQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 202.98885
• Monoisotopic Mass: 202.988843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109

Experimental Properties

• PSA: 97.51